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Compound of Interest

Compound Name: PFI-3

Cat. No.: B610064 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Proper

Handling and Disposal of the Bromodomain Inhibitor PFI-3.

This document provides crucial safety and logistical information for the handling and disposal

of PFI-3, a selective chemical inhibitor of SMARCA2/4 and PB1 bromodomains. Adherence to

these guidelines is essential for maintaining a safe laboratory environment and ensuring

compliance with standard chemical waste regulations.

Chemical and Physical Properties
A summary of the key quantitative data for PFI-3 is presented below for easy reference.

Property Value

Molecular Weight 321.37 g/mol

Formula C₁₉H₁₉N₃O₂

CAS Number 1819363-80-8

Appearance Solid powder

Solubility Soluble in DMSO

Storage

Store powder at -20°C for up to 3 years.

Solutions in DMSO can be stored at -80°C for

up to 1 year.[1][2]
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PFI-3 Disposal Procedures
As no manufacturer-specific disposal instructions for PFI-3 are readily available, the following

procedures are based on general best practices for the disposal of non-highly hazardous

laboratory chemicals. It is imperative to consult your institution's Environmental Health and

Safety (EHS) office for specific local regulations.

Personal Protective Equipment (PPE)
Before handling PFI-3 in any form, ensure you are wearing the appropriate PPE:

Safety glasses or goggles

Chemical-resistant gloves (nitrile or neoprene)

Laboratory coat

Disposal of Solid PFI-3 Powder
Unused, expired, or contaminated solid PFI-3 powder should be disposed of as solid chemical

waste.

Experimental Protocol:

Containerization: Place the solid PFI-3 waste in a clearly labeled, sealed container. The

original manufacturer's vial is suitable if it can be securely closed.

Labeling: The container must be labeled with "Hazardous Waste," the chemical name ("PFI-
3"), and the approximate amount.

Segregation: Store the waste container in a designated satellite accumulation area for solid

chemical waste, ensuring it is segregated from incompatible materials.

Pickup: Arrange for a hazardous waste pickup through your institution's EHS department.

Disposal of PFI-3 in DMSO Solutions
Solutions of PFI-3 in dimethyl sulfoxide (DMSO) should be disposed of as liquid chemical

waste.
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Experimental Protocol:

Containerization: Collect the PFI-3/DMSO solution in a designated, leak-proof, and

chemically compatible container (e.g., a glass or polyethylene bottle) with a secure screw-top

cap.

Labeling: Clearly label the container with "Hazardous Waste," the full chemical names of the

contents ("PFI-3," "Dimethyl Sulfoxide"), and their approximate concentrations or volumes.

Storage: Store the waste container in a designated satellite accumulation area for liquid

chemical waste, within secondary containment to prevent spills.

Pickup: Schedule a hazardous waste pickup with your institution's EHS department. Do not

dispose of DMSO solutions down the drain, as this can cause environmental issues and

disagreeable odors in municipal wastewater systems.[3]

Disposal of Contaminated Labware
Disposable labware (e.g., pipette tips, microcentrifuge tubes) and PPE (e.g., gloves)

contaminated with PFI-3 should be disposed of as solid chemical waste.

Experimental Protocol:

Collection: Place all contaminated disposable items into a designated, labeled solid waste

container or a durable, leak-proof bag.

Labeling: Label the container or bag with "Hazardous Waste" and a description of the

contents (e.g., "PFI-3 contaminated debris").

Disposal: Treat this as solid chemical waste and arrange for pickup through your institution's

EHS department.

PFI-3 Signaling Pathway and Mechanism of Action
PFI-3 is a potent and selective inhibitor of the bromodomains of SMARCA2/4 and the fifth

bromodomain of PBRM1 (PB1), which are key components of the SWI/SNF (SWItch/Sucrose

Non-Fermentable) chromatin remodeling complex. By binding to these bromodomains, PFI-3
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prevents the complex from recognizing and binding to acetylated histones, thereby disrupting

its ability to remodel chromatin and regulate gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [PFI-3: Essential Safety and Disposal Protocols for
Laboratory Use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610064#pfi-3-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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